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Introduction
The ¹³C-Sucrose Breath Test (¹³C-SBT) is a non-invasive diagnostic tool used to assess the

digestive and absorptive capacity of the small intestine.[1][2] It provides a quantitative measure

of intestinal sucrase-isomaltase activity, which is crucial for the digestion of sucrose.[1][3]

Reduced sucrase activity can be an indicator of congenital sucrase-isomaltase deficiency

(CSID), as well as mucosal injury and dysfunction of the small intestine caused by conditions

such as environmental enteropathy, celiac disease, and chemotherapy-induced mucositis.[4]

This document provides detailed protocols for the ¹³C-SBT, data interpretation guidelines, and

the underlying physiological principles.

Principle of the Test
The ¹³C-SBT is based on the administration of sucrose labeled with the stable, non-radioactive

isotope carbon-13 (¹³C). In a healthy individual, the ingested ¹³C-sucrose is hydrolyzed by the

enzyme sucrase-isomaltase, located in the brush border of the small intestine, into ¹³C-glucose

and ¹³C-fructose. These monosaccharides are then absorbed, metabolized by the liver, and the

labeled carbon is eventually exhaled as ¹³CO₂ in the breath. The rate and amount of ¹³CO₂

exhaled are directly proportional to the activity of the sucrase enzyme in the small intestine.
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Diagnosis of Congenital Sucrase-Isomaltase Deficiency (CSID): The test is a highly accurate

and specific non-invasive method for confirming CSID.

Assessment of Environmental Enteropathy (EE): The ¹³C-SBT can be used to evaluate

impaired digestion and absorption associated with EE, a condition prevalent in low-resource

settings.

Evaluation of Small Intestinal Mucosal Health: It serves as a biomarker for the integrity and

function of the small intestinal villi. Reduced sucrase activity can indicate mucosal damage.

Monitoring Disease Activity and Treatment Efficacy: The test can be used to monitor the

effectiveness of treatments for intestinal disorders and to assess the impact of drugs or other

interventions on gut function.

Experimental Protocols
Two primary protocols for the ¹³C-Sucrose Breath Test are described below, one using a higher

dose of naturally enriched sucrose and another employing a lower dose of highly enriched ¹³C-

sucrose.

Protocol 1: Standard Dose Protocol
This protocol is often used for diagnosing conditions like CSID in clinical settings.

Patient Preparation:

Patients should fast for a minimum of 8 hours overnight. For children, a fast of at least 4

hours is recommended.

For 3 days prior to the test, patients should follow a diet low in ¹³C-rich foods (e.g., corn and

sugarcane products) to minimize baseline variability.

A baseline breath sample is collected before the administration of the sucrose solution.

Test Procedure:

A dose of 2 g/kg of body weight of ¹³C-enriched sucrose (up to a maximum of 20 g) is

dissolved in approximately 200 ml of water.
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The patient drinks the entire solution immediately at the start of the test.

Breath samples are collected at baseline and then at 30-minute intervals for the first 90

minutes (i.e., at 30, 60, and 90 minutes). For more detailed kinetic analysis, samples can be

collected every 15 minutes for a longer duration.

Breath Sample Collection and Analysis:

Breath samples are collected into specialized collection bags or evacuated glass tubes.

The ratio of ¹³CO₂ to ¹²CO₂ in the breath samples is analyzed using an Isotope Ratio Mass

Spectrometer (IRMS) or an infrared spectrophotometer.

Protocol 2: Low-Dose, Highly Enriched Protocol
This protocol is particularly useful in research settings and for vulnerable populations like

young children, where administering a large sugar dose is not ideal.

Patient Preparation:

Similar to the standard protocol, patients should fast overnight (at least 8 hours).

A 3-day low ¹³C diet is recommended prior to the test.

Two baseline breath samples are collected to ensure a stable baseline.

Test Procedure:

A much smaller dose of highly enriched U-¹³C sucrose (e.g., 0.3 mg/kg or a fixed dose of 25-

50 mg) is dissolved in water.

The patient ingests the solution immediately.

Breath samples are collected at baseline and then at 15-minute intervals for the first 2-3

hours, with the possibility of extending the collection period up to 8 hours for detailed kinetic

studies.

Breath Sample Collection and Analysis:
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Sample collection and analysis are performed as described in the standard protocol, using

IRMS to measure ¹³CO₂ enrichment.

Data Presentation and Interpretation
The results of the ¹³C-SBT are typically expressed as the percentage of the administered ¹³C

dose recovered per hour (PDR/hr) or as the cumulative percentage of dose recovered (cPDR)

over a specific time, often 90 minutes (cPDR90).

Quantitative Data Summary

Parameter

Healthy

Controls /

Normal Sucrase

Activity

Patients with

CSID / Low

Sucrase Activity

Patients with

Acute Diarrhea
Reference

cPDR90 (%)
6.1 (95% CI:

4.8–7.3)
-

1.9 (95% CI:

0.9–3.0)

Mean % CGO

(30-90 min)
> 79% < 79% -

Diagnostic

Sensitivity
- 100% (for CSID) -

Diagnostic

Specificity
- 100% (for CSID) -

*cPDR90: cumulative percentage of dose recovered at 90 minutes. *% CGO: percentage of

coefficient of glucose oxidation.

Interpretation:

Normal Function: A high peak and a high cumulative recovery of ¹³CO₂ in the breath indicate

normal sucrase activity and a healthy small intestine.

Impaired Function: A flattened curve with a low peak and low cumulative recovery of ¹³CO₂

suggests reduced sucrase activity, which can be due to CSID or mucosal damage.
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Caption: Pathway of ¹³C-Sucrose digestion, absorption, and metabolism.

Experimental Workflow of the ¹³C-Sucrose Breath Test
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Caption: Workflow for the ¹³C-Sucrose Breath Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. publications.aap.org [publications.aap.org]

2. metsol.com [metsol.com]

3. 13C-breath tests for sucrose digestion in congenital sucrase isomaltase-deficient and
sacrosidase-supplemented patients [pubmed.ncbi.nlm.nih.gov]

4. 13C-Breath Tests for Sucrose Digestion in Congenital Sucrase Isomaltase Deficient and
Sacrosidase Supplemented Patients - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Sucrose-¹³C Breath
Test for Gut Function Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363151#sucrose-13c-breath-test-protocol-for-gut-
function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12363151?utm_src=pdf-custom-synthesis
https://publications.aap.org/pediatrics/article/124/2/620/72388/13C-Sucrose-Breath-Test-Novel-Use-of-a-Noninvasive
https://www.metsol.com/wp-content/uploads/Sucrose-Breath-Test.pdf
https://pubmed.ncbi.nlm.nih.gov/19330928/
https://pubmed.ncbi.nlm.nih.gov/19330928/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3955999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3955999/
https://www.benchchem.com/product/b12363151#sucrose-13c-breath-test-protocol-for-gut-function
https://www.benchchem.com/product/b12363151#sucrose-13c-breath-test-protocol-for-gut-function
https://www.benchchem.com/product/b12363151#sucrose-13c-breath-test-protocol-for-gut-function
https://www.benchchem.com/product/b12363151#sucrose-13c-breath-test-protocol-for-gut-function
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12363151?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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